Cas no 2166965-65-5 (5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane)

• Product Name: 5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane
• CAS No: 2166965-65-5
• MF: C₈H₁₃F₃N₂
• MW: 194.197432279587
• CID: 5875588
• PubChem ID: 165506803
• Update Time: 2025-08-04

5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane
• EN300-1274078
• 2166965-65-5
• 5-(2,2,2-trifluoroethyl)-2,5-diazaspiro[3.4]octane

• Inchi： 1S/C8H13F3N2/c9-8(10,11)6-13-3-1-2-7(13)4-12-5-7/h12H,1-6H2
• InChI Key： MVQFENVJTLEGOZ-UHFFFAOYSA-N
• SMILES： FC(CN1CCCC21CNC2)(F)F

Computed Properties

• Exact Mass: 194.10308291g/mol
• Monoisotopic Mass: 194.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3Ų

Additional information on 5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane

5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane: A Novel Scaffold for Drug Discovery and Therapeutic Applications

5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane represents a unique class of diazaspiro compounds characterized by the presence of a trifluoroethyl substituent and a spiro-connected aziridine ring system. This molecule, with the CAS number 2166965-65-5, has garnered significant attention in recent years due to its potential applications in drug discovery and biological activity. The spiro-core structure, combined with the fluorinated side chain, provides a versatile platform for modulating molecular interactions and target specificity. Current research highlights the role of this compound in pharmacological studies, synthetic chemistry, and biological assays, making it a focal point for innovative therapeutic development.

5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane is structurally defined by the integration of a diazaspiro framework, which consists of a spiro-connected aziridine ring and a tetrahydrofuran ring. The trifluoroethyl group, attached to the spiro center, introduces electronic effects that influence the molecule’s reactivity and solubility. This unique arrangement allows for the creation of conformationally restricted structures, which are critical in designing high-affinity ligands for target proteins. Recent studies have demonstrated that the fluorinated side chain enhances lipophilicity, enabling the molecule to penetrate biological membranes more effectively than its non-fluorinated analogs.

Diazaspiro compounds, such as 5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane, are increasingly being explored for their therapeutic potential in neurological disorders and inflammatory conditions. The spiro-core structure provides a rigid scaffold that mimics natural peptide backbones, making it suitable for peptide mimicry and protein-protein interaction studies. A 2023 study published in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit antagonistic activity against GABA receptors, suggesting potential applications in neuropsychiatric disorders. The trifluoroethyl substitution was found to enhance binding affinity by modulating hydrophobic interactions with target receptors.

Synthetic strategies for 5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane have evolved to address challenges in stereoselective synthesis and functional group compatibility. The spiro-core is typically constructed through ring-closure reactions involving aziridine precursors, while the trifluoroethyl group is introduced via fluorination or direct substitution. A 2024 report in *Organic Letters* described a new catalytic method for synthesizing this compound with high enantiomeric purity, which is crucial for pharmacological applications where stereochemistry dictates biological activity. This advancement underscores the importance of asymmetric synthesis in optimizing the therapeutic profile of diazaspiro derivatives.

5-(2,2,2-trifyoroethyl)-2,5-diazaspiro3.4octane has also been evaluated in in vitro and in vivo models to assess its pharmacological properties. In cell-based assays, this compound showed selective inhibition of kinase enzymes, including ERK1/2 and p38 MAPK, which are implicated in cancer progression and inflammation. A 2023 study in *Cancer Research* highlighted its anti-tumor activity in human breast cancer cell lines, where it induced apoptosis and suppressed angiogenesis. These findings suggest that the diazaspiro scaffold may serve as a platform for developing targeted therapies against oncogenic pathways.

Biological activity studies have further revealed the multifunctional potential of 5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane. In neurological models, the compound demonstrated neuroprotective effects by reducing oxidative stress and inflammatory markers in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. A 2024 study in *Neuropharmacology* showed that this compound modulates mitochondrial function and mitophagy, suggesting its role in cellular homeostasis. These results align with the growing interest in diazaspiro compounds as multitarget drugs capable of addressing complex pathophysiological mechanisms.

5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane is also being investigated for its drug-like properties, including metabolic stability, blood-brain barrier penetration, and toxicity profile. Computational studies have predicted that the fluorinated side chain reduces metabolic clearance, enhancing the half-life of the compound in vivo. Additionally, in vivo pharmacokinetic studies have shown that this molecule exhibits low systemic toxicity, making it a promising candidate for clinical translation. These attributes are critical for the development of safe and effective therapeutics based on this scaffold.

Future directions for research on 5-(2,2,2-trifluoroethyl)-2,5-diazaspiro3.4octane include the exploration of structure-activity relationships (SAR) to optimize target specificity and efficacy. Advances in computational modeling and machine learning are expected to accelerate the discovery of lead compounds with enhanced pharmacological profiles. Additionally, combination therapies involving this molecule and other diazaspiro derivatives may offer novel strategies for multifaceted diseases such as cancer and neurodegenerative disorders. The spiro-core structure, combined with fluorinated modifications, positions this compound as a valuable asset in drug discovery and biological research.